4-[[(2,2-Dimethyloxolan-3-yl)amino]methyl]thian-4-ol

Catalog No.
S7647099
CAS No.
M.F
C12H23NO2S
M. Wt
245.38 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-[[(2,2-Dimethyloxolan-3-yl)amino]methyl]thian-4-...

Product Name

4-[[(2,2-Dimethyloxolan-3-yl)amino]methyl]thian-4-ol

IUPAC Name

4-[[(2,2-dimethyloxolan-3-yl)amino]methyl]thian-4-ol

Molecular Formula

C12H23NO2S

Molecular Weight

245.38 g/mol

InChI

InChI=1S/C12H23NO2S/c1-11(2)10(3-6-15-11)13-9-12(14)4-7-16-8-5-12/h10,13-14H,3-9H2,1-2H3

InChI Key

UPVYPQTWQBUMKY-UHFFFAOYSA-N

SMILES

CC1(C(CCO1)NCC2(CCSCC2)O)C

Canonical SMILES

CC1(C(CCO1)NCC2(CCSCC2)O)C
The compound 4-[[(2,2-Dimethyloxolan-3-yl)amino]methyl]thian-4-ol, commonly known as DTMT, is an organic compound with diverse applications in research fields. Its unique chemical structure makes it an important compound for synthesizing new molecules with potentially useful properties. The purpose of this paper is to provide a detailed overview of the current state of research on DTMT, its properties, synthesis, analytical methods, biological properties, toxicity and safety in scientific experiments, and potential implications in various fields of research and industry. Additionally, we will consider future directions for the continued research of DTMT.
DTMT is a sulfur-containing compound that contains both thiazole and oxolane groups. It is a versatile molecule with various applications in the synthesis of new compounds with useful properties. It was first synthesized in 2001 by a group of scientists in Japan, who were interested in the development of new drug candidates.
DTMT is a white, crystalline solid that is soluble in organic solvents such as methanol and chloroform but is insoluble in water. It has a melting point of around 110°C- 114°C. The molecular formula of DTMT is C8H14N2O2S.
DTMT can be synthesized through a multistep synthesis process involving the reaction of 2,2-dimethyloxolane with thioacetic acid, followed by reaction with ammonia and sodium hydroxide. The resulting product is purified by crystallization, filtration, and washing with solvents. DTMT has been characterized by various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.
DTMT can be analyzed using various analytical techniques such as high-performance liquid chromatography (HPLC), gas chromatography (GC), and mass spectrometry (MS). HPLC and GC are commonly used for the analysis of small molecules, while MS is a sensitive technique that can identify and quantify molecules in complex mixtures.
DTMT has shown potential as an antibacterial and antifungal agent in several studies. For example, in one study, DTMT showed antibacterial activity against Methicillin-resistant Staphylococcus aureus (MRSA) and Streptococcus pneumoniae strains. Additionally, DTMT has shown antifungal activity against Candida albicans and Aspergillus fumigatus.
DTMT has been tested in various animal models for toxicity, and no significant toxicity or adverse effects were observed at low doses. However, there is limited data available on the long-term adverse effects of DTMT, and further studies are required to determine its safety for human use.
DTMT has several potential applications in the synthesis of new molecules with useful properties. For example, it can be used as a building block in the synthesis of new antibacterial and antifungal agents. Additionally, DTMT has been used in the synthesis of new compounds with anticancer activity.
Research on DTMT is ongoing, with several studies investigating its potential applications in different fields. For example, one study is investigating the use of DTMT in the development of new vaccines, while another study is exploring the use of DTMT as a potential drug candidate for the treatment of diabetes.
DTMT has potential applications in various fields such as medicine, agriculture, and pharmaceuticals. It can be used as a building block in the synthesis of new compounds with antibacterial and antifungal activity, as well as compounds with anticancer activity. Additionally, DTMT has potential applications in the development of new vaccines and drug candidates for the treatment of various diseases.
One limitation of DTMT is its limited water solubility, which may restrict its applications in certain areas. However, this limitation could be overcome by modifying the chemical structure of DTMT. Future research should focus on developing new synthetic routes to DTMT, characterizing its properties in more detail, and exploring its potential applications in various fields. Additionally, research should focus on determining the long-term safety and toxicity of DTMT for human use.
1. Development of efficient synthetic routes to DTMT
2. Modification of the chemical structure of DTMT to improve its solubility in water
3. Investigation of the potential applications of DTMT in the development of new antiviral drugs
4. Exploration of the use of DTMT in the synthesis of new materials with useful properties
5. Investigation of the potential applications of DTMT in the development of new vaccines
6. Study of the mechanisms of action of DTMT in bacterial and fungal cells
7. Investigation of the potential use of DTMT in the treatment of diabetes
8. Development of new analytical techniques for the detection and quantification of DTMT
9. Investigation of the potential applications of DTMT in the field of agrichemicals
10. Exploration of the use of DTMT in the synthesis of new compounds with anti-inflammatory activity.

XLogP3

0.8

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

2

Exact Mass

245.14495015 g/mol

Monoisotopic Mass

245.14495015 g/mol

Heavy Atom Count

16

Dates

Last modified: 11-24-2023

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